Cas no 123530-13-2 (1,4,8,11-Tetraazacyclotetradecane, 1-[(4-nitrophenyl)methyl]-)

• Product name: 1,4,8,11-Tetraazacyclotetradecane, 1-[(4-nitrophenyl)methyl]-
• CAS No: 123530-13-2
• MF: C₁₇H₂₉N₅O₂
• MW: 335.44446
• CID: 1214709
• PubChem ID: 11045939

1,4,8,11-Tetraazacyclotetradecane, 1-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetraazacyclotetradecane, 1-[(4-nitrophenyl)methyl]-
• 1-[(4-nitrophenyl)methyl]-1,4,8,11-tetrazacyclotetradecane
• SCHEMBL7752079
• 123530-13-2
• DTXSID90453208

• Inchi： InChI=1S/C17H29N5O2/c23-22(24)17-5-3-16(4-6-17)15-21-13-2-9-19-11-10-18-7-1-8-20-12-14-21/h3-6,18-20H,1-2,7-15H2
• InChI Key： YUEFBVRKFRJHGF-UHFFFAOYSA-N
• SMILES： C1CNCCNCCCN(CCNC1)CC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 335.23237
• Monoisotopic Mass: 335.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 82.47